N,N-Dimethyl-3-((5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)oxy)propan-1-amine

• IUPAC Name: N,N-dimethyl-3-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]oxypropan-1-amine
• InChI: InChI=1S/C16H27BN2O3/c1-15(2)16(3,4)22-17(21-15)13-8-9-14(18-12-13)20-11-7-10-19(5)6/h8-9,12H,7,10-11H2,1-6H3
• InChI Key: QWJUJXPYTLOKRL-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CN=C(C=C2)OCCCN(C)C
• Molecular Formula: C16H27BN2O3
• DSSTOX Substance ID: DTXSID00592132
• Molecular Weight: 306.2 g/mol
• CAS No.: 918643-56-8

Description

N,N-Dimethyl-3-((5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)oxy)propan-1-amine is a useful research compound. Its molecular formula is C16H27BN2O3 and its molecular weight is 306.2 g/mol. The purity is usually 95%.
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Scientific Research Applications

DNA Cleavage and Biological Activities

A study by Babu et al. (2017) demonstrated the synthesis of Ni(II) and Zn(II) complexes from bidentate isomeric pyridyl tetrazole ligands, including N,N-dimethyl-3-(5-(pyridin-2-yl)-1H-tetrazol-1-yl)propan-1-amine. These complexes showed significant nuclease activity, suggesting potential applications in DNA cleavage, as well as antioxidant and moderate nematicidal activities, indicating a potential in biological applications (Babu et al., 2017).

Synthesis and Characterization of Complex Compounds

Huang et al. (2011) focused on the catalytic enantioselective borane reduction of benzyl oximes, preparing compounds like (S)-1-Pyridin-3-yl-ethylamine bis hydrochloride. This study contributes to the understanding of the synthesis and characterization of complex chemical structures, which are essential in various scientific research applications (Huang et al., 2011).

Molecular Structure and Physicochemical Properties

P.-Y. Huang et al. (2021) conducted research on boric acid ester intermediates, including structural confirmation by FTIR, NMR, and mass spectrometry. Their study also involved crystallographic and conformational analyses, offering insights into the molecular structure and physicochemical properties of compounds related to N,N-Dimethyl-3-((5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)oxy)propan-1-amine (P.-Y. Huang et al., 2021).

Fluorescence Probes and Detection of Hydrogen Peroxide

Lampard et al. (2018) synthesized a series of boronate ester fluorescence probes, which included derivatives of the compound for the detection of hydrogen peroxide. The study highlights the potential application of these compounds in creating sensitive and selective fluorescence probes for biochemical analyses (Lampard et al., 2018).

Antimicrobial Studies

Tayade et al. (2012) synthesized variants of N,N-dimethyl-3-pyridin-2-yl-propan-1-amine and evaluated them for antimicrobial properties. This indicates potential applications in developing new antimicrobial agents for pharmaceutical use (Tayade et al., 2012).

Coordination Polymer Synthesis

Al-Fayaad et al. (2020) reported the synthesis of a two-dimensional coordination polymer using a derivative of the compound. This research opens avenues in materials science, particularly in the creation of novel polymers with specific structural properties (Al-Fayaad et al., 2020).

Vibrational Spectroscopy and Molecular Analysis

Renuga et al. (2014) conducted a study on N,N-dimethyl-3-phenyl-3-pyridin-2-yl-propan-1-amine using FTIR and FT-Raman spectroscopy. This research provides a detailed analysis of vibrational properties, which are crucial in understanding the molecular behavior of such compounds (Renuga et al., 2014).

Pharmaceutical Synthesis Applications

A study by Tawar et al. (2017) on the synthesis of optically pure D(+)-3-(4-bromophenyl)-N,N-dimethyl-3-pyridin-2-yl-propan-1-amine highlights its applications in pharmaceutical synthesis, particularly in the production of enantiopure drugs (Tawar et al., 2017).

Mechanism of Action

Target of Action

It’s known that boronic esters like this compound are often used in suzuki-miyaura cross-coupling reactions . These reactions involve the formation of carbon-carbon bonds, which are fundamental in organic synthesis and drug discovery .

Mode of Action

In the context of Suzuki-Miyaura cross-coupling reactions, the compound acts as an organoboron reagent . The reaction involves two key steps: oxidative addition and transmetalation . In oxidative addition, a palladium catalyst forms a bond with an electrophilic organic group. In transmetalation, the organoboron compound transfers the organic group from boron to palladium .

Biochemical Pathways

In the context of suzuki-miyaura cross-coupling reactions, the compound contributes to the formation of new carbon-carbon bonds . This can lead to the synthesis of various organic compounds, potentially affecting multiple biochemical pathways depending on the specific compounds produced.

Pharmacokinetics

It’s worth noting that the compound’s stability and reactivity can be influenced by various factors, including its structure and the conditions under which it’s stored .

Result of Action

The primary result of the compound’s action in Suzuki-Miyaura cross-coupling reactions is the formation of new carbon-carbon bonds . This can lead to the synthesis of a wide range of organic compounds, including potential drug molecules .

Action Environment

The compound’s action, efficacy, and stability can be influenced by various environmental factors. For instance, the rate of hydrolysis of similar boronic pinacol esters has been found to be dependent on the pH of the environment . Additionally, the compound’s stability can be affected by exposure to light and air .

Biochemical Analysis

Biochemical Properties

N,N-Dimethyl-3-((5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)oxy)propan-1-amine plays a significant role in biochemical reactions due to its boron-containing structure. This compound interacts with various enzymes, proteins, and other biomolecules, facilitating reactions that involve boron-mediated transformations. For instance, it can act as a ligand for certain enzymes, enhancing their catalytic activity. Additionally, the compound’s boron moiety can form reversible covalent bonds with diols and other nucleophiles, making it useful in enzyme inhibition studies and as a tool for probing biochemical pathways .

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. This compound influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, it has been observed to affect the activity of kinases and phosphatases, leading to alterations in phosphorylation states of key signaling proteins. Furthermore, the compound can impact gene expression by interacting with transcription factors and other regulatory proteins, thereby influencing cellular responses to external stimuli .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. One primary mechanism involves the binding of its boron moiety to specific biomolecules, such as enzymes and receptors. This binding can result in enzyme inhibition or activation, depending on the nature of the interaction. Additionally, the compound can induce changes in gene expression by modulating the activity of transcription factors and other DNA-binding proteins. These molecular interactions ultimately lead to alterations in cellular function and biochemical pathways .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that the compound remains stable under specific conditions, but it can degrade over time, leading to a decrease in its efficacy. Long-term exposure to the compound in in vitro and in vivo studies has revealed potential impacts on cellular function, including changes in cell viability and metabolic activity .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects, such as enhanced enzyme activity and improved cellular function. At higher doses, toxic or adverse effects can occur, including cellular toxicity and disruption of normal metabolic processes. Threshold effects have been observed, indicating that there is a specific dosage range within which the compound exerts its optimal effects without causing harm .

Metabolic Pathways

This compound is involved in various metabolic pathways. The compound interacts with enzymes and cofactors that facilitate its metabolism and transformation within the cell. These interactions can affect metabolic flux and metabolite levels, influencing overall cellular metabolism. For instance, the compound may be metabolized through oxidation-reduction reactions, leading to the formation of intermediate metabolites that participate in further biochemical processes .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are crucial for its biological activity. The compound can be transported across cell membranes via specific transporters or passive diffusion. Once inside the cell, it may interact with binding proteins that facilitate its localization and accumulation in specific cellular compartments. These interactions can influence the compound’s efficacy and its ability to modulate cellular processes .

Subcellular Localization

The subcellular localization of this compound is essential for its activity and function. The compound may be directed to specific compartments or organelles within the cell through targeting signals or post-translational modifications. For example, it may localize to the nucleus, where it can interact with transcription factors and influence gene expression. Alternatively, it may be targeted to the mitochondria, affecting cellular metabolism and energy production .

Synthesis routes and methods

Procedure details

Butyllithium (2.5N, 4.8 mL, 50.96 mmol) was added to a solution of 3-(5-bromopyridin-2-yl)oxy-N,N-dimethylpropan-1-amine (2.07 g, 7.99 mmol) and 4,4,5,5-tetramethyl-2-(propan-2-yloxy)-1,3,2-dioxaborolane (2.79 g, 15.00 mmol) in THF (20 mL) at −78° C. over 10 minutes under an inert atmosphere. The resulting solution was stirred for 4 h at 18° C. The reaction was then quenched by the addition of a sat. aqueous solution of ammonium chloride then partitioned between EtOAc (100 mL) and water (100 mL). The organic layer was concentrated in vacuo and the residue purified by FCC, eluting with EtOAc/petroleum ether (1:3) to afford the desired material (270 mg, 11%) as a yellow solid. Mass Spectrum: m/z (ES+)[M+H]+=225.